Cas no 1805254-86-7 (3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride)

3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride is a specialized sulfonyl chloride derivative with a difluoromethyl-substituted pyridine core. Its key structural features include electron-rich dimethoxy groups and a reactive sulfonyl chloride moiety, making it a valuable intermediate in organic synthesis, particularly for constructing sulfonamide-based compounds. The difluoromethyl group enhances metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. The compound’s reactivity allows for selective modifications under mild conditions, facilitating the development of bioactive molecules. Its high purity and stability under controlled conditions ensure consistent performance in synthetic workflows. This reagent is particularly useful in medicinal chemistry for the design of sulfonamide-containing drug candidates.

3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride structure

1805254-86-7 structure

Product Name:3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride

CAS No:1805254-86-7

MF:C₈H₈ClF₂NO₄S

MW:287.66822719574

CID:4851360

Update Time:2025-05-28

3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride
- Inchi： 1S/C8H8ClF2NO4S/c1-15-5-3-4(17(9,13)14)6(7(10)11)8(12-5)16-2/h3,7H,1-2H3
- InChI Key： XNPDWZHSWSAFDT-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(N=C(C=1C(F)F)OC)OC)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 348
XLogP3: 2.1
Topological Polar Surface Area: 73.9

3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029072100-250mg	3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride	1805254-86-7	97%	250mg	$489.60	2022-04-01
Alichem	A029072100-500mg	3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride	1805254-86-7	97%	500mg	$863.90	2022-04-01
Alichem	A029072100-1g	3-(Difluoromethyl)-2,6-dimethoxypyridine-4-sulfonyl chloride	1805254-86-7	97%	1g	$1,475.10	2022-04-01